2-Amino[1,3]thiazolo[4,5-d]pyrimidine-5,7-diol

• CAS No.: 30161-91-2
• Molecular Formula: C5H4N4O2S
• Molecular Weight: 184.18 g/mol
• IUPAC Name: 2-amino-4H-[1,3]thiazolo[4,5-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C5H4N4O2S/c6-4-7-2-1(12-4)3(10)9-5(11)8-2/h(H4,6,7,8,9,10,11)
• InChI Key: BCEGWKBJRRLBBC-UHFFFAOYSA-N
• Canonical SMILES: C12=C(NC(=O)NC1=O)N=C(S2)N

Description

2-Amino[1,3]thiazolo[4,5-d]pyrimidine-5,7-diol is a heterocyclic compound that contains both thiazole and pyrimidine rings. This compound is of significant interest due to its potential biological activities and applications in various fields such as medicinal chemistry, pharmacology, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino[1,3]thiazolo[4,5-d]pyrimidine-5,7-diol typically involves the cyclization of appropriate precursors. One common method involves the reaction of 4-amino-5-bromo-2-chloro-6-methylpyrimidine with carbon disulfide in the presence of potassium hydroxide (KOH) in dimethylformamide (DMF), followed by alkylation at the sulfur atom with various alkyl halides . Another approach involves the cyclization of aminothiazoles with formamide, formic acid, and dimethyl malonate .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of heterocyclic synthesis and scale-up processes can be applied to produce this compound on a larger scale. This would involve optimizing reaction conditions, purification processes, and ensuring the safety and environmental compliance of the production methods.

Chemical Reactions Analysis

Types of Reactions

2-Amino[1,3]thiazolo[4,5-d]pyrimidine-5,7-diol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amino and hydroxyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like alkyl halides for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various alkylated derivatives .

Scientific Research Applications

2-Amino[1,3]thiazolo[4,5-d]pyrimidine-5,7-diol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as an inhibitor of certain enzymes and receptors, making it a candidate for drug development.

Medicine: It has been investigated for its anticancer, antibacterial, and anti-inflammatory properties.

Industry: The compound can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Amino[1,3]thiazolo[4,5-d]pyrimidine-5,7-diol involves its interaction with specific molecular targets. For example, it can act as an inhibitor of topoisomerase I, an enzyme involved in DNA replication . The compound binds to the enzyme-DNA complex, stabilizing it and preventing the replication process, which can lead to the inhibition of cancer cell proliferation .

Comparison with Similar Compounds

Similar Compounds

Thiazolo[4,5-d]pyrimidine: Similar in structure but lacks the amino and hydroxyl groups.

Pyrimidine: A simpler structure with only the pyrimidine ring.

Thiazole: Contains only the thiazole ring without the fused pyrimidine structure.

Uniqueness

2-Amino[1,3]thiazolo[4,5-d]pyrimidine-5,7-diol is unique due to the presence of both amino and hydroxyl groups, which contribute to its diverse reactivity and potential biological activities. The combination of thiazole and pyrimidine rings also enhances its stability and makes it a versatile scaffold for drug development .